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Compound of Interest

Compound Name: SR140333B

Cat. No.: B170404 Get Quote

Disclaimer: Specific safety data sheets (SDS) and official disposal procedures for SR140333B
are not readily available in the public domain. The following guidance is based on general best

practices for the handling and disposal of hazardous chemical waste in a laboratory setting.

Researchers must consult their institution's Environmental Health and Safety (EHS)

department for specific protocols and to ensure compliance with local, state, and federal

regulations.

SR140333B is a potent and selective non-peptide antagonist for the tachykinin NK1 receptor.

[1] As with any research chemical with biological activity, it should be handled with care, and its

waste must be treated as hazardous.

Chemical and Physical Properties of SR140333B
A summary of the available quantitative data for SR140333B is presented below. This

information is crucial for proper handling and storage.

Property Value

CAS Number 153050-21-6

Chemical Name

(R)-1-(2-(3-(3,4-dichlorophenyl)-1-(2-(3-

isopropoxyphenyl)-2-oxoethyl)piperidin-3-

yl)ethyl)-4-phenylquinuclidin-1-ium chloride

Synonyms SR140333
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Table 1: Chemical and physical properties of SR140333B.[1]

Step-by-Step Disposal Protocol for SR140333B
The following protocols are based on standard procedures for disposing of chemical waste.

Waste Segregation and Collection
Do Not Mix: Never mix SR140333B waste with other incompatible chemical waste streams.

Solid Waste:

Collect all solid waste contaminated with SR140333B, such as gloves, weighing papers,

and contaminated labware, in a dedicated, clearly labeled hazardous waste container.

The container should be a sturdy, leak-proof plastic bag or a rigid container lined with a

heavy-duty plastic bag.

Liquid Waste:

Collect all liquid waste containing SR140333B, including unused solutions and the first

rinse of any glassware, in a dedicated, leak-proof, and chemically compatible container.

The container must have a secure screw-on cap. Leaving a funnel in the container is not

considered a closed container.[2]

Ensure the container is properly labeled as "Hazardous Waste" and includes the full

chemical name "SR140333B".

Sharps Waste:

Any sharps, such as needles or contaminated glass pipettes, must be disposed of in a

designated sharps container.

Labeling and Storage
Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste"

and the full chemical name of the contents. Note the concentration and date of accumulation.
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Storage:

Store waste containers in a designated satellite accumulation area within the laboratory.

Ensure secondary containment is used for all liquid waste containers to prevent spills.

Store in a cool, dry, and well-ventilated area away from incompatible materials.

Disposal of Empty Containers
Triple Rinsing: Empty containers that held SR140333B must be triple-rinsed.

The first rinseate is considered hazardous and must be collected and disposed of as liquid

hazardous waste.[3]

For containers that held highly toxic chemicals, the first three rinses must be collected as

hazardous waste.[3]

After thorough rinsing and air-drying, the container may be disposed of in the regular trash,

depending on institutional policies.

Requesting Waste Pickup
Once a waste container is full, or if waste has been stored for an extended period, contact

your institution's EHS department to schedule a waste pickup.

Do not dispose of SR140333B down the drain or in the regular trash.[3]

Tachykinin NK1 Receptor Signaling Pathway
SR140333B acts as an antagonist to the Tachykinin NK1 Receptor (NK1R). The diagram below

illustrates the primary signaling cascades initiated upon the binding of its endogenous ligand,

Substance P. SR140333B would block these downstream effects. The NK1R is a G-protein

coupled receptor (GPCR) that, upon activation, can stimulate multiple second messenger

systems.[1][2][4]
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Caption: Tachykinin NK1 Receptor (NK1R) signaling cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b170404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

